20-hydroxy Prostaglandin F2α
20-hydroxy Prostaglandin F2α
20-hydroxy Prostaglandin F2α (20-hydroxy PGF2α) is the ω-oxidation product of PGF2α. Cultured type II alveolar cells from pregnant rabbits metabolize exogenous PGF2α via microsomal cytochrome P450 ω-oxidation, producing 20-hydroxy PGF2α and its 15-hydroxy PGDH metabolites. Cells from male rabbits exhibit only the 15-hydroxy PGDH pathway.
Brand Name:
Vulcanchem
CAS No.:
57930-92-4
VCID:
VC0031905
InChI:
InChI=1S/C20H34O6/c21-13-7-3-4-8-15(22)11-12-17-16(18(23)14-19(17)24)9-5-1-2-6-10-20(25)26/h1,5,11-12,15-19,21-24H,2-4,6-10,13-14H2,(H,25,26)/b5-1-,12-11+/t15-,16+,17+,18-,19+/m0/s1
SMILES:
C1C(C(C(C1O)C=CC(CCCCCO)O)CC=CCCCC(=O)O)O
Molecular Formula:
C20H34O6
Molecular Weight:
370.5 g/mol
20-hydroxy Prostaglandin F2α
CAS No.: 57930-92-4
Reference Standards
VCID: VC0031905
Molecular Formula: C20H34O6
Molecular Weight: 370.5 g/mol
| CAS No. | 57930-92-4 |
|---|---|
| Product Name | 20-hydroxy Prostaglandin F2α |
| Molecular Formula | C20H34O6 |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-2-[(E,3S)-3,8-dihydroxyoct-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H34O6/c21-13-7-3-4-8-15(22)11-12-17-16(18(23)14-19(17)24)9-5-1-2-6-10-20(25)26/h1,5,11-12,15-19,21-24H,2-4,6-10,13-14H2,(H,25,26)/b5-1-,12-11+/t15-,16+,17+,18-,19+/m0/s1 |
| Standard InChIKey | XQXUYZDBZCLAQO-UNKHNRNISA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]([C@H]([C@@H]1O)/C=C/[C@H](CCCCCO)O)C/C=C\CCCC(=O)O)O |
| SMILES | C1C(C(C(C1O)C=CC(CCCCCO)O)CC=CCCCC(=O)O)O |
| Canonical SMILES | C1C(C(C(C1O)C=CC(CCCCCO)O)CC=CCCCC(=O)O)O |
| Appearance | Assay:≥98%A solution in methyl acetate |
| Description | 20-hydroxy Prostaglandin F2α (20-hydroxy PGF2α) is the ω-oxidation product of PGF2α. Cultured type II alveolar cells from pregnant rabbits metabolize exogenous PGF2α via microsomal cytochrome P450 ω-oxidation, producing 20-hydroxy PGF2α and its 15-hydroxy PGDH metabolites. Cells from male rabbits exhibit only the 15-hydroxy PGDH pathway. |
| Synonyms | 20-hydroxy PGF2α |
| Reference | 1.Devereux, T.R.,Fouts, J.R., and Eling, T.E. Metabolism of prostaglandin PG-F2α by freshly isolated alveolar type II cells from lungs of adult male or pregnant rabbits. Prostaglandins, Leukotrienes and Medicine 27, 43-52 (1987). |
| PubChem Compound | 5283040 |
| Last Modified | Nov 11 2021 |
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